Cas no 832081-70-6 (2-Quinoxalinamine, N-(3-fluorophenyl)-3-(2-thienyl)-)

832081-70-6 structure
Product name:2-Quinoxalinamine, N-(3-fluorophenyl)-3-(2-thienyl)-
2-Quinoxalinamine, N-(3-fluorophenyl)-3-(2-thienyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Quinoxalinamine, N-(3-fluorophenyl)-3-(2-thienyl)-
- N-(3-fluorophenyl)-3-thiophen-2-ylquinoxalin-2-amine
- 832081-70-6
- N-(3-Fluorophenyl)-3-(thiophen-2-yl)quinoxalin-2-amine
- DTXSID90741172
- SCHEMBL6237490
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- Inchi: InChI=1S/C18H12FN3S/c19-12-5-3-6-13(11-12)20-18-17(16-9-4-10-23-16)21-14-7-1-2-8-15(14)22-18/h1-11H,(H,20,22)
- InChI Key: MODWDWVSUGHSLT-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)N=C(C(=N2)NC3=CC(=CC=C3)F)C4=CC=CS4
Computed Properties
- Exact Mass: 321.07359673g/mol
- Monoisotopic Mass: 321.07359673g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66Ų
- XLogP3: 4.6
2-Quinoxalinamine, N-(3-fluorophenyl)-3-(2-thienyl)- Related Literature
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Paola Calcagnile,Tommaso Dattoma,Elisa Scarpa,Antonio Qualtieri,Laura Blasi,Francesco Rizzi RSC Adv., 2017,7, 15964-15970
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Mariana E. Ghica,Sérgio Soler,Iluminada Gallardo,Agnès Pallier,Ana M. S. Cardoso,Christopher M. A. Brett,Éva Tóth Dalton Trans., 2019,48, 3249-3262
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Tanumoy Dhawa,Ananta Hazra,Arpita Barma,Kunal Pal,Parimal Karmakar,Partha Roy RSC Adv., 2020,10, 15501-15513
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Jien Wu,Hai-Bao Zhang,Jin-Ling Xu,Russell J. Cox,Thomas J. Simpson,Lian-Hui Zhang Chem. Commun., 2010,46, 333-335
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Yong Pu,Jeremy Gingrich,Almudena Veiga-Lopez Lab Chip, 2021,21, 546-557
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